![molecular formula C9H16ClN B6208150 3-(prop-2-en-1-yl)-1-azaspiro[3.3]heptane hydrochloride CAS No. 2703779-93-3](/img/no-structure.png)
3-(prop-2-en-1-yl)-1-azaspiro[3.3]heptane hydrochloride
Overview
Description
3-(Prop-2-en-1-yl)-1-azaspiro[3.3]heptane hydrochloride (3-PEHCl) is a synthetic chemical compound that has been used for a variety of scientific applications, including drug development, medicinal chemistry, and chemical synthesis. It is a derivative of the naturally occurring azaspiroheptane class of compounds, which are known for their unique structural and biological properties. 3-PEHCl is a chiral compound, meaning that it has two optical isomers, or mirror images, that can be interconverted. This property is important for its use in drug development and other scientific applications.
Mechanism of Action
The mechanism of action of 3-(prop-2-en-1-yl)-1-azaspiro[3.3]heptane hydrochloride is not well understood. However, it is believed to interact with enzymes and other proteins in the body, which can affect the activity of these proteins. It is also believed to interact with cell membrane receptors, which can alter the activity of the cell.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been shown to have an effect on the activity of enzymes and other proteins in the body. It has also been shown to have an effect on cell membrane receptors, which may lead to changes in cell activity. In addition, it has been shown to have an effect on the metabolism of drugs and other compounds in the body.
Advantages and Limitations for Lab Experiments
The use of 3-(prop-2-en-1-yl)-1-azaspiro[3.3]heptane hydrochloride in laboratory experiments has a number of advantages. It is a chiral compound, which allows for the synthesis of single optical isomers. It is also a relatively inexpensive compound, making it a cost-effective choice for laboratory experiments. However, it can be difficult to obtain pure samples of this compound, which can limit its use in some experiments.
Future Directions
The future of 3-(prop-2-en-1-yl)-1-azaspiro[3.3]heptane hydrochloride is promising, as it has a wide range of potential applications in the fields of medicinal chemistry and drug development. Further research is needed to better understand its mechanism of action and biochemical and physiological effects. Additionally, further research is needed to develop more efficient and cost-effective methods for synthesizing this compound and other azaspiroheptane derivatives. Finally, further research is needed to explore the potential use of this compound in the development of new drugs and other compounds.
Synthesis Methods
3-(prop-2-en-1-yl)-1-azaspiro[3.3]heptane hydrochloride can be synthesized by a variety of methods. One common method is the reaction of prop-2-en-1-yl bromide with 1-azaspiro[3.3]heptane in the presence of a base and a catalyst, such as piperidine. The reaction produces this compound as a racemic mixture, meaning that it is composed of equal amounts of both isomers. Alternatively, this compound can be synthesized using a chiral auxiliary method, which involves the addition of a chiral auxiliary to the reactants in order to produce a single optical isomer.
Scientific Research Applications
3-(prop-2-en-1-yl)-1-azaspiro[3.3]heptane hydrochloride has a wide range of scientific applications due to its unique structure and biological properties. It has been used in medicinal chemistry and drug development as a chiral building block for the synthesis of novel compounds. It has also been used in chemical synthesis as a precursor for the synthesis of other compounds. In addition, it has been used in the study of enzyme-catalyzed reactions and as a tool for studying the structure-activity relationships of drugs.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(prop-2-en-1-yl)-1-azaspiro[3.3]heptane hydrochloride involves the reaction of a spirocyclic compound with propene in the presence of a Lewis acid catalyst, followed by quaternization with hydrochloric acid.", "Starting Materials": [ "Spirocyclic compound", "Propene", "Lewis acid catalyst", "Hydrochloric acid" ], "Reaction": [ "Add the spirocyclic compound to a reaction flask", "Add propene to the reaction flask", "Add the Lewis acid catalyst to the reaction flask", "Heat the reaction mixture to a suitable temperature and stir for a specific time", "Quench the reaction mixture with hydrochloric acid", "Isolate the product by filtration or extraction", "Purify the product by recrystallization or chromatography" ] } | |
| 2703779-93-3 | |
Molecular Formula |
C9H16ClN |
Molecular Weight |
173.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
